Cas no 2322914-56-5 (Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-)

• Product Name: Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-
• CAS No: 2322914-56-5
• MF: C₈H₁₂BrN₃O
• MW: 246.1044
• CID: 5082988
• PubChem ID: 162344811
• Update Time: 2025-11-06

Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-
• AS-84857
• 2-[(6-BROMOPYRAZIN-2-YL)OXY]-N,N-DIMETHYLETHANAMINE
• 2-(6-bromopyrazin-2-yl)oxy-N,N-dimethylethanamine
• 2322914-56-5
• F88799
• {2-[(6-bromopyrazin-2-yl)oxy]ethyl}dimethylamine
• 2-((6-Bromopyrazin-2-yl)oxy)-N,N-dimethylethan-1-amine

• Inchi： 1S/C8H12BrN3O/c1-12(2)3-4-13-8-6-10-5-7(9)11-8/h5-6H,3-4H2,1-2H3
• InChI Key： QVLNOWMRLMUVDS-UHFFFAOYSA-N
• SMILES： BrC1C([H])=NC([H])=C(N=1)OC([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.2

Additional information on Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-

Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl- (CAS No. 2322914-56-5): A Comprehensive Overview

Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl- (CAS No. 2322914-56-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits potential applications in the synthesis of novel bioactive molecules. The presence of a 6-bromo-2-pyrazinyl moiety and a dimethylamino group at the N-terminal position contributes to its unique chemical properties, making it a valuable intermediate in the creation of complex pharmacological agents.

The molecular formula of this compound is C₈H₁₁BrN₄O, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The CAS number 2322914-56-5 serves as a unique identifier, distinguishing it from other compounds with similar structures. This specificity is crucial in ensuring accurate documentation and handling within research laboratories and industrial settings.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazinyl derivatives in drug design. The 6-bromo-2-pyrazinyl group in Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-, offers a versatile scaffold for further functionalization. Researchers have leveraged this moiety to develop inhibitors targeting various biological pathways, including those involved in cancer and inflammatory diseases. The bromine atom, in particular, provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura coupling, enabling the construction of more complex molecular architectures.

The N,N-dimethylamino group at the ethylamine backbone enhances the compound's solubility and reactivity, facilitating its incorporation into larger molecules. This feature is particularly advantageous in the synthesis of peptide mimetics and other peptidomimetic drugs, where solubility and stability are critical factors. The dimethylamino group also contributes to the compound's basicity, which can be exploited in pH-sensitive drug delivery systems.

In the context of drug discovery, Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-, has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrazinyl core with additional functional groups, researchers aim to develop selective inhibitors that can modulate kinase activity without affecting other enzymes. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on specific kinases, warranting further investigation.

The synthesis of Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl-, involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the bromination of 2-pyrazinol followed by etherification with N,N-dimethylethylamine. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and ensure high purity. The synthetic route underscores the compound's complexity and highlights the expertise required for its preparation.

From a biological perspective, the pyrazinyl moiety has been shown to interact with biological targets through hydrogen bonding and hydrophobic interactions. This capability makes it an attractive component for designing molecules that can bind tightly to protein surfaces. Additionally, the presence of halogen atoms can enhance binding affinity through halogen bonding interactions, further improving drug efficacy.

Recent publications have demonstrated the utility of Ethanamine derivatives in neurological research. Pyrazinamide analogs have been investigated for their potential as anticonvulsants and neuroprotective agents. The structural features of this compound may contribute to its ability to modulate neurotransmitter receptors or ion channels, offering new avenues for treating neurological disorders.

The pharmaceutical industry continues to explore novel synthetic pathways to optimize the production of such complex molecules. Catalytic methods are being developed to streamline synthetic steps while maintaining high yields and minimizing byproduct formation. These advancements are crucial for scaling up production and making these compounds more accessible for therapeutic applications.

In conclusion, Ethanamine, 2-[(6-bromo-2-pyrazinyl)oxy]-N,N-dimethyl- (CAS No. 2322914-56-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for developing innovative therapeutic agents targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in drug discovery and development.